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Compound of Interest

Compound Name: Ikarisoside C

Cat. No.: B1252872 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ikarisoside C and other related

flavonoid glycosides, primarily sourced from the Epimedium genus. This document summarizes

the current scientific understanding of their biological activities, underlying mechanisms of

action through key signaling pathways, and relevant experimental methodologies. Given the

nascent stage of research specifically on Ikarisoside C, this guide incorporates data from

closely related and well-studied flavonoid glycosides, such as Icariin and Ikarisoside A, to

provide a broader context for its potential therapeutic applications.

Chemical and Physical Properties
Ikarisoside C is a flavonoid glycoside characterized by a complex chemical structure.

Flavonoid glycosides are a diverse group of plant secondary metabolites with a wide range of

pharmacological activities. The table below summarizes the key chemical properties of

Ikarisoside C.
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Property Value

Molecular Formula C39H50O19

Molecular Weight 822.8 g/mol

IUPAC Name

3-[(2S,3R,4R,5R,6S)-4,5-dihydroxy-6-methyl-3-

[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-5-

hydroxy-2-(4-hydroxyphenyl)-8-(3-methylbut-2-

enyl)-7-[(1R,2R,3S,4R,5R)-2,3,4-trihydroxy-5-

(hydroxymethyl)cyclohexyl]oxychromen-4-one

CAS Number 113558-11-5

Biological Activities and Quantitative Data
Flavonoid glycosides from Epimedium species have demonstrated a wide array of biological

activities, including anti-inflammatory, neuroprotective, and anticancer effects. While specific

quantitative data for Ikarisoside C is limited in the current literature, the following tables

summarize the activities of related compounds, offering insights into the potential of this class

of molecules.

Anti-inflammatory Activity
Epimedium flavonoids are known to possess significant anti-inflammatory properties, primarily

through the inhibition of pro-inflammatory mediators.
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Compound Assay Cell Line/Model IC50 / Effect

Ikarisoside A iNOS expression
LPS-stimulated RAW

264.7 cells

Concentration-

dependent inhibition

Ikarisoside A NO production
LPS-stimulated RAW

264.7 cells

Concentration-

dependent inhibition

Ikarisoside A TNF-α release
LPS-stimulated RAW

246.7 cells

Reduction in a

concentration-

dependent manner

Ikarisoside A IL-1β release
LPS-stimulated RAW

246.7 cells

Reduction in a

concentration-

dependent manner

Icaritin Lipid Peroxidation IC50: 81.33 µM[1]

Icariside II Lipid Peroxidation IC50: 70.38 µM[1]

Neuroprotective Effects
Several flavonoid glycosides from Epimedium have shown promise in protecting neuronal cells

from damage and degeneration.

Compound Assay Cell Line/Model Effect

Icariin
Aβ25-35 induced

toxicity
PC12 cells

Neuroprotective effect

by inhibiting tau

hyperphosphorylation[

2]

Icariside II D3R agonist EC50: 13.29 µM[1]

Anticancer Activity
The anticancer potential of Epimedium flavonoids has been investigated in various cancer cell

lines, demonstrating cytotoxic and anti-proliferative effects.
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Compound Cell Line IC50

Icariside II A375 (Melanoma)

Induces G0/G1 and G2/M

phase cell cycle arrest and

apoptosis[3]

Icariside II A549 (Lung Cancer)
Induces ROS-mediated

apoptosis[3]

Signaling Pathways
The therapeutic effects of flavonoid glycosides are often attributed to their ability to modulate

key cellular signaling pathways.

NF-κB Signaling Pathway
The Nuclear Factor-kappa B (NF-κB) pathway is a critical regulator of the inflammatory

response. Flavonoid glycosides, such as Ikarisoside A, have been shown to inhibit this

pathway, thereby reducing the expression of pro-inflammatory genes.
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Caption: Proposed inhibition of the NF-κB pathway by Ikarisoside C.

MAPK Signaling Pathway
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The Mitogen-Activated Protein Kinase (MAPK) pathway is involved in a variety of cellular

processes, including inflammation, proliferation, and apoptosis. Icariside II has been shown to

modulate this pathway, leading to its anticancer effects.
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Caption: Modulation of the MAPK signaling pathway by flavonoid glycosides.

PI3K/Akt Signaling Pathway
The Phosphatidylinositol 3-kinase (PI3K)/Akt pathway is crucial for cell survival, growth, and

proliferation. Icariin has been reported to modulate this pathway, contributing to its

neuroprotective and anticancer activities.
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Caption: Modulation of the PI3K/Akt signaling pathway by Icariin.

Experimental Protocols
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This section outlines generalized experimental workflows for the study of Ikarisoside C and

other flavonoid glycosides.

Isolation and Purification Workflow
The isolation of flavonoid glycosides from plant material typically involves extraction followed by

a series of chromatographic separations.

Epimedium Plant Material
(Dried, Powdered)

Solvent Extraction
(e.g., Ethanol, Methanol) Crude Extract Liquid-Liquid Partition

(e.g., with Ethyl Acetate) Flavonoid-rich Fraction Column Chromatography
(e.g., Silica Gel, Sephadex) Collected Fractions Preparative HPLC Pure Ikarisoside C

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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